Cas no 1248126-60-4 (3-methyl-1-[(oxolan-2-yl)methyl]piperidin-4-one)

• Product Name: 3-methyl-1-[(oxolan-2-yl)methyl]piperidin-4-one
• CAS No: 1248126-60-4
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5206817
• Update Time: 2026-03-06

3-methyl-1-[(oxolan-2-yl)methyl]piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(oxolan-2-ylmethyl)piperidin-4-one
• 3-methyl-1-[(oxolan-2-yl)methyl]piperidin-4-one
• Z825753346
• 3-methyl-1-((tetrahydrofuran-2-yl)methyl)piperidin-4-one

• Inchi： 1S/C11H19NO2/c1-9-7-12(5-4-11(9)13)8-10-3-2-6-14-10/h9-10H,2-8H2,1H3
• InChI Key： HDGVSLAEBSMFSD-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1CCC(C(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5

Additional information on 3-methyl-1-[(oxolan-2-yl)methyl]piperidin-4-one

Comprehensive Overview of 3-methyl-1-[(oxolan-2-yl)methyl]piperidin-4-one (CAS No. 1248126-60-4)

3-methyl-1-[(oxolan-2-yl)methyl]piperidin-4-one (CAS No. 1248126-60-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic IUPAC name, features a piperidin-4-one core substituted with a methyl group at the 3-position and a (oxolan-2-yl)methyl moiety at the 1-position. Its molecular framework makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The growing interest in 3-methyl-1-[(oxolan-2-yl)methyl]piperidin-4-one is reflected in its increasing presence in scientific literature and patent applications. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) drug discovery, given the structural similarities to other piperidine derivatives known for their neuroactive properties. The compound's oxolane (tetrahydrofuran) ring contributes to its lipophilicity, which is a critical factor in drug design for optimizing blood-brain barrier penetration.

One of the most frequently searched questions regarding this compound is: "What are the synthetic routes for 3-methyl-1-[(oxolan-2-yl)methyl]piperidin-4-one?" The synthesis typically involves multi-step organic transformations, starting from readily available piperidin-4-one precursors. Key steps often include N-alkylation with a suitably protected oxolan-2-ylmethyl derivative, followed by selective methylation at the 3-position. Recent advancements in green chemistry have also explored catalytic methods to improve the efficiency and sustainability of its production.

In the context of current research trends, 3-methyl-1-[(oxolan-2-yl)methyl]piperidin-4-one has been investigated for its potential role in addressing modern healthcare challenges. For instance, its structural motifs align with the pharmacophores of compounds being studied for neurodegenerative diseases, a topic of immense public interest given the aging global population. Additionally, the compound's heterocyclic architecture makes it relevant to medicinal chemistry explorations targeting G-protein coupled receptors (GPCRs), which are crucial in numerous physiological processes.

From a commercial perspective, the demand for high-purity 1248126-60-4 has been steadily increasing, particularly from contract research organizations (CROs) and pharmaceutical development companies. Analytical data, including NMR spectra and HPLC chromatograms, are often requested by purchasers to verify the compound's identity and purity. The compound's stability under various storage conditions is another common query, with most suppliers recommending storage in anhydrous conditions at low temperatures to maintain its integrity.

The future research directions for 3-methyl-1-[(oxolan-2-yl)methyl]piperidin-4-one are likely to focus on expanding its utility in structure-activity relationship (SAR) studies and exploring its potential as a scaffold for fragment-based drug discovery. With the pharmaceutical industry's increasing emphasis on small molecule therapeutics, compounds like this that offer both synthetic accessibility and structural diversity will continue to be valuable tools in drug development pipelines.